1-(1-adamantyl)-3-[(E)-(4-nitrophenyl)methylideneamino]urea

• IUPAC Name: 1-(1-adamantyl)-3-[(E)-(4-nitrophenyl)methylideneamino]urea
• InChI: InChI=1S/C18H22N4O3/c23-17(21-19-11-12-1-3-16(4-2-12)22(24)25)20-18-8-13-5-14(9-18)7-15(6-13)10-18/h1-4,11,13-15H,5-10H2,(H2,20,21,23)/b19-11+
• InChI Key: UFTANGRFDLWWPP-YBFXNURJSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)NN=CC4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)N/N=C/C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

Synthesis Analysis

The synthesis of unsaturated adamantane derivatives, such as ANIMA, involves various methods. One of the most promising lines of research in adamantane chemistry involves double-bonded adamantane derivatives. Their high reactivity offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives.

Chemical Reactions Analysis

Unsaturated adamantane derivatives, like ANIMA, are highly reactive. They can be used as starting materials for the synthesis of various functional adamantane derivatives, monomers, thermally stable and high-energy fuels and oils, bioactive compounds, pharmaceuticals, and higher diamond-like bulky polymers such as diamondoids.

Safety and Hazards

The safety data sheet for a similar compound, N-(1-ADAMANTYL)UREA, suggests that if inhaled, the victim should be moved into fresh air and given oxygen if breathing is difficult. If the compound comes into contact with the skin, it should be washed off with soap and plenty of water. In case of eye contact, the eyes should be rinsed with pure water for at least 15 minutes. If ingested, the mouth should be rinsed with water, but vomiting should not be induced.

Future Directions

Adamantane derivatives, like ANIMA, have long been known for their antiviral activity against the influenza and HIV viruses. They were also associated with central nervous, antimicrobial, and anti-inflammatory activities. Therefore, the future directions for ANIMA could involve further exploration of these properties and potential applications.